Cas no 2060028-39-7 (8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2060028-39-7
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• MDL: MFCD30500911
• CID: 5173489
• PubChem ID: 125455697
• Update Time: 2025-05-19

8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-6-methyl-5-nitro-
• 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD30500911
• Inchi： 1S/C10H11BrN2O2/c1-6-4-9(11)8-5-12-3-2-7(8)10(6)13(14)15/h4,12H,2-3,5H2,1H3
• InChI Key： DEHVAGJPFMOILB-UHFFFAOYSA-N
• SMILES： C1C2=C(C([N+]([O-])=O)=C(C)C=C2Br)CCN1

Additional information on 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline

Chemical Profile of 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline (CAS No. 2060028-39-7)

8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 2060028-39-7, is a structurally complex organic compound belonging to the tetrahydroisoquinoline class. This molecule has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups, including a bromine substituent, a methyl group, and a nitro group, contributes to its unique reactivity and makes it a valuable scaffold for further chemical modifications.

The tetrahydroisoquinoline core is a prominent motif in natural products and pharmacologically active compounds. Many derivatives of this scaffold have been investigated for their biological activities, particularly in the context of central nervous system (CNS) disorders, such as depression, Parkinson's disease, and addiction. The specific arrangement of substituents in 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline influences its interactions with biological targets, making it a promising candidate for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel tetrahydroisoquinoline derivatives with enhanced binding affinity and selectivity. The bromo and nitro groups in this compound serve as handles for further chemical manipulation, allowing medicinal chemists to explore structure-activity relationships (SAR) systematically. For instance, the bromine atom can be readily engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties. Meanwhile, the nitro group can be reduced to an amine or converted into other functional groups like azides or carboxylic acids, expanding the synthetic possibilities.

In the realm of medicinal chemistry research, 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline has been employed as a precursor in the development of potential therapeutic agents. Studies have demonstrated that modifications at the 5-position of the tetrahydroisoquinoline ring can significantly alter pharmacokinetic properties and target engagement. The nitro group at this position not only enhances lipophilicity but also contributes to metabolic stability upon further derivatization. This feature makes it an attractive candidate for optimizing bioavailability and reducing off-target effects.

The pharmaceutical industry has long been interested in tetrahydroisoquinoline derivatives due to their reported efficacy in treating neurological and psychiatric disorders. Researchers have leveraged synthetic strategies involving 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline to generate libraries of compounds for high-throughput screening (HTS). Such libraries have been instrumental in identifying hits with promising preclinical profiles. Moreover, advances in biocatalysis have enabled more sustainable synthetic routes for these molecules, aligning with green chemistry principles.

The role of computational methods in drug discovery has been pivotal in understanding the molecular interactions of 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline and its derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural features influence binding affinity to proteins such as neurotransmitter receptors or enzymes involved in disease pathways. These computational approaches complement experimental efforts by predicting optimal conformations and suggesting modifications that could enhance potency or selectivity.

Recent publications highlight the utility of 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline in designing molecules with antipsychotic and antidepressant properties. For example, researchers have synthesized analogs that exhibit improved binding to serotonin receptors while minimizing side effects associated with traditional agents. Such findings underscore the importance of fine-tuning molecular architecture through strategic functionalization.

The synthesis of complex heterocycles like 8-bromo-6-methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline remains a challenging yet rewarding endeavor for organic chemists. Modern synthetic methodologies have introduced innovative tools for constructing these intricate frameworks efficiently. Transition-metal-catalyzed reactions play a crucial role here by enabling concise access to otherwise inaccessible intermediates. Additionally，the development of flow chemistry has allowed for scalable production under controlled conditions.

The versatility of 8-bromo-6-methyl-5-nitro-1，2，3，4-tetrahydroisoquinoline as a building block extends beyond CNS-related applications。 Its structural motif is also relevant to compounds targeting inflammatory pathways and cancer metabolism。 Researchers are exploring how subtle changes in its framework can modulate biological responses without compromising efficacy。 This adaptability underscores its significance as a pharmacophore。

In conclusion,8-bromo—6-methyl—5—nitro—1，2，3，4—tetrahydropbio isoquinohne (CAS No．2060028—39—7) represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents。 Its unique structural features offer multiple avenues for functionalization， while recent advances in synthetic chemistry and computational biology continue to unlock new possibilities。 As research progresses，this compound is likely to remain at the forefront of drug discovery efforts across multiple therapeutic areas。